3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-[4-[4-(4-hydroxyphenyl)-1-piperazinyl]phenyl]-2-(2-methylpropyl)-

• CAS No.: 89848-21-5
• Molecular Formula: C22H27N5O2
• Molecular Weight: 393.5 g/mol
• IUPAC Name: 4-[4-[4-(4-hydroxyphenyl)piperazin-1-yl]phenyl]-2-(2-methylpropyl)-1,2,4-triazol-3-one
• InChI: InChI=1S/C22H27N5O2/c1-17(2)15-27-22(29)26(16-23-27)20-5-3-18(4-6-20)24-11-13-25(14-12-24)19-7-9-21(28)10-8-19/h3-10,16-17,28H,11-15H2,1-2H3
• InChI Key: XPZRNHUZSSKNRD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)N(C=N1)C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)O

Description

1,2-Dihydro-3H-1,2,4-triazol-3-one is a chemical compound with the molecular formula C2H3N3O and a molecular weight of 85.06. It is also known as s-Triazol-3-ol.

Molecular Structure Analysis

The molecular structure of 1,2-Dihydro-3H-1,2,4-triazol-3-one can be viewed using Java or Javascript.

Physical and Chemical Properties Analysis

The physical and chemical properties of 1,2-Dihydro-3H-1,2,4-triazol-3-one are as follows: It has a melting point of 234-235 °C, a boiling point of 270℃ at 101 325 Pa, and a density of 1.81±0.1 g/cm3 (Predicted). It has a vapor pressure of 0.003Pa at 25℃. It is sparingly soluble in DMSO and slightly soluble in methanol when sonicated. It forms crystals and is white in color.

Safety and Hazards

The safety symbols for 1,2-Dihydro-3H-1,2,4-triazol-3-one are GHS07. The hazard statements are H315-H319-H335. The precautionary statements are P271-P261-P280.

Synthesis routes and methods

Procedure details

This compound was synthesized as a white amorphous solid from 4f (64.0 mg, 0.152 mmol) in 48% aqueous HBr (1.5 mL) in 91% yield by following general procedure 1.4: MALDI-MS: 394.2 (M+H+), 416.2 (M+Na+).